Cas no 2171706-12-8 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-({8-oxabicyclo3.2.1octan-2-yl}carbamoyl)butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-({8-oxabicyclo3.2.1octan-2-yl}carbamoyl)butanoic acid
• CAS No: 2171706-12-8
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6233161
• PubChem ID: 165579217
• Update Time: 2025-06-19

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-({8-oxabicyclo3.2.1octan-2-yl}carbamoyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-({8-oxabicyclo3.2.1octan-2-yl}carbamoyl)butanoic acid
• 2171706-12-8
• EN300-1524906
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-({8-oxabicyclo[3.2.1]octan-2-yl}carbamoyl)butanoic acid

• Inchi： 1S/C27H30N2O6/c30-25(31)14-12-23(26(32)28-22-11-9-16-10-13-24(22)35-16)29-27(33)34-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21-24H,9-15H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： FBHGXMINYLSTCS-UHFFFAOYSA-N
• SMILES： O1C2CCC(C1CC2)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-({8-oxabicyclo3.2.1octan-2-yl}carbamoyl)butanoic acid

Introducing 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-({8-oxabicyclo3.2.1octan-2-yl}carbamoyl)butanoic acid (CAS No. 2171706-12-8): A Novel Compound with Potential Applications in Medicinal Chemistry

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-({8-oxabicyclo3.2.1octan-2-yl}carbamoyl)butanoic acid, identified by its CAS number 2171706-12-8, represents a significant advancement in the realm of medicinal chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of both fluorenylmethoxycarbonyl and bicyclo3.2.1octan moieties in its framework suggests a unique set of chemical properties that may be leveraged for pharmacological purposes.

The compound's structure is a testament to the ingenuity of synthetic organic chemistry, combining a fluorene-based moiety with a bicyclic saturated ring system. The fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly employed in peptide synthesis and as a protecting group for amino acids. Its incorporation into this molecule suggests potential applications in the synthesis of peptidomimetics or other bioactive peptides that require stable protection during synthetic protocols.

The bicyclo3.2.1octan scaffold, on the other hand, introduces a level of complexity that may contribute to the compound's binding affinity and selectivity towards biological targets. Bicyclic structures are frequently found in natural products and have been extensively studied for their pharmacological properties. The presence of an oxabicyclic ring in this compound may enhance its solubility and metabolic stability, making it a promising candidate for further development.

Recent advancements in drug discovery have highlighted the importance of multifunctional compounds that can interact with multiple targets or exhibit dual mechanisms of action. The unique structural features of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-({8-oxabicyclo3.2.1octan-2-yl}carbamoyl)butanoic acid position it as a candidate for such applications. For instance, the combination of the Fmoc group and the bicyclic scaffold may enable the compound to modulate both enzyme activity and receptor binding, providing a synergistic therapeutic effect.

In vitro studies have begun to explore the pharmacological profile of this compound, revealing intriguing preliminary data. Initial assays suggest that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. The presence of both carbamoyl groups in its structure may contribute to its ability to interact with biological targets in a manner that disrupts pathological signaling cascades.

The synthesis of this compound represents a significant achievement in synthetic chemistry, demonstrating the ability to integrate complex structural motifs into a single molecular entity. The use of advanced synthetic techniques, such as transition-metal-catalyzed reactions and stereocontrolled methodologies, has allowed chemists to construct this molecule with high precision and yield.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-({8-oxabicyclo3.2.1octan-2-yl}carbamoyl)butanoic acid (CAS No. 2171706-12-8) are poised to play a crucial role in the next generation of drug discovery efforts. Their unique structural features and promising pharmacological profiles make them valuable tools for medicinal chemists seeking to develop innovative treatments for a wide range of diseases.

The future development of this compound will likely involve further optimization to enhance its potency, selectivity, and pharmacokinetic properties. Collaborative efforts between synthetic chemists and biologists will be essential to translate these promising preclinical findings into clinical applications that benefit patients worldwide.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-({8-oxabicyclo3.2.1octan-2-yl}carbamoyl)butanoic acid (CAS No. 2171706-12-8) stands as a testament to the power of modern medicinal chemistry. Its complex structure and multifaceted potential make it a compelling subject for further research, with implications for the development of novel therapeutic agents that address unmet medical needs.